Cas no 1050885-65-8 (N-(2-Aminophenyl)methyl-N-methylacetamide)

• Product Name: N-(2-Aminophenyl)methyl-N-methylacetamide
• CAS No: 1050885-65-8
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 4569896
• Update Time: 2025-05-19

N-(2-Aminophenyl)methyl-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-aminophenyl)methyl]-N-methylacetamide
• N-(2-Aminophenyl)methyl-N-methylacetamide

• Inchi： 1S/C10H14N2O/c1-8(13)12(2)7-9-5-3-4-6-10(9)11/h3-6H,7,11H2,1-2H3
• InChI Key： UTPLQUMGUWFCML-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=CC=C1N)C)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on N-(2-Aminophenyl)methyl-N-methylacetamide

N-(2-Aminophenyl)methyl-N-methylacetamide (CAS 1050885-65-8): A Comprehensive Overview

N-(2-Aminophenyl)methyl-N-methylacetamide (CAS 1050885-65-8) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This compound, often referred to as N-methyl-N-(2-aminobenzyl)acetamide, has garnered attention due to its unique structural properties and versatile applications. Researchers and industry professionals frequently search for terms like "N-(2-Aminophenyl)methyl-N-methylacetamide synthesis", "CAS 1050885-65-8 applications", and "N-methylacetamide derivatives", highlighting its relevance in modern chemistry.

The molecular structure of N-(2-Aminophenyl)methyl-N-methylacetamide features an acetamide group linked to a 2-aminophenyl moiety, which contributes to its reactivity and functional diversity. This compound is particularly valuable in medicinal chemistry, where it serves as a building block for developing novel therapeutic agents. Recent studies have explored its role in designing enzyme inhibitors and receptor modulators, addressing current healthcare challenges such as antimicrobial resistance and chronic diseases.

One of the most searched questions about CAS 1050885-65-8 is its solubility and stability under various conditions. The compound exhibits moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO), making it suitable for laboratory-scale reactions. Its stability at room temperature ensures ease of handling, though storage under inert conditions is recommended for long-term preservation. These properties align with the growing demand for stable intermediates in drug discovery pipelines.

In the context of green chemistry, N-(2-Aminophenyl)methyl-N-methylacetamide has been investigated as a potential candidate for sustainable synthesis routes. Researchers are optimizing its production using catalytic methods to minimize waste and energy consumption, responding to the global push for environmentally friendly chemical processes. This aligns with trending searches like "green synthesis of acetamide derivatives" and "eco-friendly pharmaceutical intermediates".

The commercial availability of CAS 1050885-65-8 has expanded in recent years, with suppliers offering high-purity grades for research purposes. Quality control measures, including HPLC and NMR analysis, ensure consistency across batches, addressing another frequently asked question about "purity standards for N-(2-Aminophenyl)methyl-N-methylacetamide". The compound's market growth reflects the increasing interest in tailored chemical building blocks for precision medicine applications.

From a regulatory perspective, N-(2-Aminophenyl)methyl-N-methylacetamide is not classified as hazardous under major chemical safety frameworks, making it accessible for research institutions and pharmaceutical developers. However, standard laboratory safety protocols should always be followed when handling this compound, as with any chemical substance. This safety profile contributes to its popularity in academic and industrial settings, where researchers seek "safe handling guidelines for aminophenyl derivatives".

Looking ahead, the potential applications of CAS 1050885-65-8 continue to expand. Current investigations focus on its utility in material science, particularly in the development of functional polymers and coatings. The compound's aromatic amine group offers opportunities for further functionalization, making it a versatile platform for creating advanced materials with tailored properties. This aligns with emerging trends in smart materials and nanotechnology, areas receiving significant attention in scientific literature and patent filings.

For researchers considering N-(2-Aminophenyl)methyl-N-methylacetamide for their projects, several synthetic protocols are available in the literature. The most common approaches involve N-alkylation reactions of appropriate precursors, often employing mild conditions to preserve the sensitive functional groups. Recent methodological improvements have focused on atom-efficient processes and catalytic systems, reflecting the broader shift toward sustainable chemistry practices in organic synthesis.

The analytical characterization of CAS 1050885-65-8 typically includes spectroscopic techniques such as 1H NMR, 13C NMR, and mass spectrometry. These methods provide comprehensive structural verification and purity assessment, crucial for ensuring reproducible results in downstream applications. Many researchers search for "spectral data of N-methyl-N-(2-aminobenzyl)acetamide" when planning their experiments, underscoring the importance of thorough characterization in chemical research.

In conclusion, N-(2-Aminophenyl)methyl-N-methylacetamide (CAS 1050885-65-8) represents a valuable chemical entity with diverse applications across multiple scientific disciplines. Its unique structural features, combined with favorable physicochemical properties, make it particularly useful in pharmaceutical development and materials science. As research continues to uncover new potential for this compound, its role in addressing contemporary scientific challenges is likely to grow, maintaining its status as an important research chemical in the chemical and life sciences.